Cas no 952182-36-4 (6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridine
• CAS No: 952182-36-4
• MF: C₁₄H₁₈F₃N₅
• MW: 313.321432590485
• MDL: MFCD09607955
• CID: 3157844
• PubChem ID: 24213853
• Update Time: 2025-06-09

6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• <br>6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]py ridine
• EB-0828
• MFCD09607955
• 1-[1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]-1,4-diazepane
• 6-(1,4-diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
• 1-[1,3-dimethyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-6-yl]-1,4-diazepane
• AKOS005072323
• 6-(1,4-diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• 952182-36-4
• CS-0367219
• 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridine

• MDL： MFCD09607955
• Inchi： 1S/C14H18F3N5/c1-9-12-10(14(15,16)17)8-11(19-13(12)21(2)20-9)22-6-3-4-18-5-7-22/h8,18H,3-7H2,1-2H3
• InChI Key： BMPVWWUNGVVAPR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC2=C1C(C)=NN2C)N1CCNCCC1)(F)F

Computed Properties

• Exact Mass: 313.15143008Da
• Monoisotopic Mass: 313.15143008Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Melting Point: 102-104°

6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridine

Recent Advances in the Study of 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS: 952182-36-4)

In recent years, the compound 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS: 952182-36-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[3,4-b]pyridine core and diazepane substituent, has shown promising potential in various therapeutic applications. The trifluoromethyl group further enhances its pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict its binding affinity and interaction with target proteins. These in silico studies suggest that the compound exhibits high selectivity for certain kinase enzymes, which are implicated in cancer and inflammatory diseases.

In vitro and in vivo experiments have further validated these findings. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine effectively inhibits the proliferation of cancer cell lines by targeting specific signaling pathways. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, was also evaluated, revealing favorable bioavailability and low toxicity.

Another area of interest is the compound's potential as a modulator of neurotransmitter receptors. Preliminary data from neuropharmacological studies indicate that it may interact with GABAergic and dopaminergic systems, suggesting possible applications in the treatment of neurological and psychiatric disorders. However, further research is needed to fully understand its mechanism of action and therapeutic efficacy in these contexts.

The synthesis and optimization of 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine have also been explored. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is critical for future clinical development. Researchers have also investigated structural analogs to identify derivatives with improved potency and reduced off-target effects.

In conclusion, 6-(1,4-Diazepan-1-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine represents a promising candidate for drug development, with potential applications in oncology, neurology, and inflammation. Ongoing research aims to further elucidate its biological targets, optimize its pharmacological properties, and advance it through preclinical and clinical trials. The compound's unique chemical structure and versatile activity profile make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.